Cas no 885271-05-6 (2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-, methyl ester)

• Product Name: 2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-, methyl ester
• CAS No: 885271-05-6
• MF: C₁₁H₈BrClO₃
• MW: 303.536421775818
• CID: 710780
• PubChem ID: 53408515
• Update Time: 2025-04-19

2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-, methyl ester
• 8-Bromo-6-chloro-2H-chromene-3-carboxylic acid methyl ester
• methyl 8-bromo-6-chloro-2H-chromene-3-carboxylate
• methyl8-bromo-6-chloro-2H-chromene-3-carboxylate
• 885271-05-6
• Methyl 8-bromo-6-chloro-2H-1-benzopyran-3-carboxylate
• DTXSID20696323
• FT-0710028
• C11H8BrClO3
• AB18627
• DB-077365

• Inchi： 1S/C11H8BrClO3/c1-15-11(14)7-2-6-3-8(13)4-9(12)10(6)16-5-7/h2-4H,5H2,1H3
• InChI Key： NQICXKLEHLGYEI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=C(C(=O)OC)COC=21)Cl

Computed Properties

• Exact Mass: 301.93500
• Monoisotopic Mass: 301.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• PSA: 35.53000
• LogP: 3.05130